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The search results primarily contain information on a chemical compound named EACC (ethyl (2-(5-

nitrothiophene-2-carboxamido) thiophene-3-carbonyl) carbamate), which is studied for its ability to inhibit

autophagosome-lysosome fusion [1]. The table below summarizes the key experimental findings from the

available literature.

Aspect Experimental Findings on EACC

Primary
Mechanism

Reversibly inhibits fusion of autophagosomes with lysosomes by blocking
recruitment of syntaxin 17 (Stx17) to autophagosomes [1].

Protective Effect Provides strong protection against protein toxins (ricin, abrin, modeccin) by
inhibiting release of the enzymatically active A-moiety into the cytosol [1].

Experimental Cell
Lines

HEp-2 cells, PC3 cells, HeLa cells [1].

Key Experimental
Insight

Ricin is transported to the Endoplasmic Reticulum (ER) even in the presence of
EACC, but the reduction and translocation of its active A-chain are inhibited [1].

Comparative Data The TBK1 inhibitor MRT68601 sensitizes cells to ricin. EACC maintains its
protective effect even in the presence of MRT68601 [1].

Experimental Protocol for Toxin Protection
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The research paper outlines a methodology for investigating EACC's effect on ricin intoxication [1], which

can be summarized in the workflow below.

Start Experiment

Preincubation
Serum-free medium
EACC (e.g., 10 µM)

30 min - 2 hrs

Toxin Exposure
Add Ricin

Incubation
3 hours

Measurement Assay
Measure Protein Synthesis

Data Analysis
Calculate 50% Inhibitory

Concentration (IC50)
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Mechanism of Action for EACC

The following diagram illustrates the cellular mechanism of ricin intoxication and how EACC confers

protection, as described in the research [1].
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Available at: [https://www.smolecule.com/products/b526801#eacc-performance-validation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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